Cas no 796984-18-4 (2-(4-fluorophenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(4-fluorophenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide
• CAS No: 796984-18-4
• MF: C₁₇H₁₂FN₃O₅S₃
• MW: 453.487683296204
• CID: 6500490
• PubChem ID: 3346799
• Update Time: 2025-05-21

2-(4-fluorophenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide
• 2-(4-fluorophenyl)sulfanyl-N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]acetamide
• 796984-18-4
• 2-[(4-fluorophenyl)sulfanyl]-N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]acetamide
• 2-((4-fluorophenyl)thio)-N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)acetamide
• F2537-1442
• AKOS024658190

• Inchi： 1S/C17H12FN3O5S3/c18-11-1-5-13(6-2-11)27-10-15(22)20-17-19-9-16(28-17)29(25,26)14-7-3-12(4-8-14)21(23)24/h1-9H,10H2,(H,19,20,22)
• InChI Key： IVNXLVLUUPXZPP-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(NC(CSC2C=CC(=CC=2)F)=O)S1)(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 452.99231217g/mol
• Monoisotopic Mass: 452.99231217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 184Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(4-fluorophenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide

2-(4-Fluorophenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide: A Comprehensive Overview

The compound with CAS No. 796984-18-4, commonly referred to as 2-(4-fluorophenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a thiazole ring system, a sulfonamide group, and a fluorophenyl sulfanyl substituent. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The presence of the sulfonamide group in this compound further enhances its bioavailability and stability, making it a promising candidate for therapeutic applications. Researchers have also explored the role of fluorine substitution in modulating the pharmacokinetic properties of such compounds, which is critical for their effectiveness in vivo.

The synthesis of 2-(4-fluorophenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent introduction of the sulfonamide and fluorophenyl substituents. These steps require precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, this compound has shown potential in the field of medicinal chemistry as a lead compound for developing novel therapeutics. Its ability to inhibit specific enzymes and receptors has been extensively studied, with recent findings suggesting its efficacy in targeting pathways associated with neurodegenerative diseases. Additionally, its sulfonamide group has been implicated in enhancing the compound's ability to cross biological membranes, which is crucial for its pharmacological activity.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that the thiazole ring plays a pivotal role in binding to target proteins, while the fluorophenyl sulfanyl group contributes to hydrophobic interactions. These findings underscore the importance of rational drug design in optimizing the compound's therapeutic potential.

Moreover, environmental considerations are increasingly being integrated into the development of such compounds. Researchers are exploring green chemistry approaches to synthesize 2-(4-fluorophenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide using sustainable reagents and energy-efficient methods. This shift towards eco-friendly practices aligns with global efforts to reduce the environmental footprint of chemical manufacturing.

In conclusion, 2-(4-fluorophenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide represents a cutting-edge molecule with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for advancing drug discovery and development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in addressing unmet medical needs.